Cas no 1214375-71-9 (2',3-Difluorobiphenyl-2-ol)

• Product Name: 2',3-Difluorobiphenyl-2-ol
• CAS No: 1214375-71-9
• MF: C₁₂H₈F₂O
• MW: 206.188130378723
• CID: 4998732
• Update Time: 2025-10-31

2',3-Difluorobiphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 2',3-difluorobiphenyl-2-ol
• 2',3-Difluorobiphenyl-2-ol

• Inchi： 1S/C12H8F2O/c13-10-6-2-1-4-8(10)9-5-3-7-11(14)12(9)15/h1-7,15H
• InChI Key： GPZWKFMLWFJDGY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC=C(C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2',3-Difluorobiphenyl-2-ol

Professional Introduction to Compound with CAS No. 1214375-71-9 and Product Name: 2',3-Difluorobiphenyl-2-ol

2',3-Difluorobiphenyl-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1214375-71-9, is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel chemical entities (CEIs). The presence of two fluorine atoms at the 2' and 3 positions introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule, thereby influencing its pharmacological profile.

The synthesis of 2',3-Difluorobiphenyl-2-ol involves multi-step organic transformations, typically starting from commercially available biphenyl precursors. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are employed to introduce the fluorine atoms at the desired positions. The precision required in these synthetic steps underscores the importance of high-purity reagents and controlled reaction conditions to ensure the desired regioselectivity and yield. Recent advancements in catalytic systems have further enhanced the efficiency and scalability of these synthetic routes, making it feasible to produce 2',3-Difluorobiphenyl-2-ol in larger quantities for research and development purposes.

In the realm of pharmaceutical research, 2',3-Difluorobiphenyl-2-ol has been explored as a potential lead compound for various therapeutic applications. Its biphenyl core is a common motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The fluorine substituents not only enhance lipophilicity but also contribute to metabolic stability, which are critical factors in drug design. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The structural flexibility offered by the biphenyl ring allows for further derivatization, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of potential drug candidates.

One of the most compelling aspects of 2',3-Difluorobiphenyl-2-ol is its potential role in developing next-generation agrochemicals. Fluorinated aromatic compounds are widely recognized for their enhanced pesticidal properties due to their improved bioavailability and resistance to degradation. Research has shown that incorporating fluorine atoms into biphenyl derivatives can significantly enhance their efficacy against a broad spectrum of pests while maintaining environmental safety. The unique combination of electronic and steric effects provided by 2',3-Difluorobiphenyl-2-ol makes it an attractive candidate for designing novel pesticides with improved performance characteristics.

The analytical characterization of 2',3-Difluorobiphenyl-2-ol is another critical aspect that demands rigorous methodology. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its molecular structure and purity. High-performance liquid chromatography (HPLC) is often used for quantitative analysis, ensuring that the compound meets the stringent requirements for pharmaceutical applications. These analytical tools provide essential data for understanding the compound's behavior in various chemical environments, which is crucial for optimizing its synthesis and application.

Recent studies have also highlighted the importance of computational chemistry in elucidating the properties of 2',3-Difluorobiphenyl-2-ol. Molecular modeling techniques, such as density functional theory (DFT) calculations, have been instrumental in predicting its interactions with biological targets and understanding its electronic structure. These computational approaches complement experimental data by providing insights into molecular dynamics and binding affinities. Such integrative strategies are becoming increasingly prevalent in modern drug discovery pipelines, where computational predictions guide experimental design and accelerate the identification of promising candidates.

The future prospects of 2',3-Difluorobiphenyl-2-ol are promising, with ongoing research aimed at expanding its applications across multiple domains. Innovations in synthetic chemistry continue to unlock new possibilities for modifying its structure, leading to a diverse library of derivatives with tailored properties. Collaborative efforts between academia and industry are fostering interdisciplinary approaches that leverage cutting-edge technologies to explore the full potential of this compound. As our understanding of fluorinated aromatic compounds grows, so does the recognition of their significance in addressing global challenges related to health and agriculture.